Cas no 2305255-06-3 (Tert-butyl 7,7-dioxo-6-oxa-7lambda6-thia-8-azaspiro[3.5]nonane-8-carboxylate)
Tert-butyl 7,7-dioxo-6-oxa-7lambda6-thia-8-azaspiro[3.5]nonane-8-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Tert-butyl 7,7-dioxo-6-oxa-7lambda6-thia-8-azaspiro[3.5]nonane-8-carboxylate
-
- Inchi: 1S/C11H19NO5S/c1-10(2,3)17-9(13)12-7-11(5-4-6-11)8-16-18(12,14)15/h4-8H2,1-3H3
- InChI Key: GCTBLTUQDKZYNQ-UHFFFAOYSA-N
- SMILES: S1(N(C(=O)OC(C)(C)C)CC2(CO1)CCC2)(=O)=O
Computed Properties
- Exact Mass: 277.09839388 g/mol
- Monoisotopic Mass: 277.09839388 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 441
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 277.34
- XLogP3: 1.6
- Topological Polar Surface Area: 81.3
Tert-butyl 7,7-dioxo-6-oxa-7lambda6-thia-8-azaspiro[3.5]nonane-8-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6730555-100mg |
tert-butyl 7,7-dioxo-6-oxa-7lambda6-thia-8-azaspiro[3.5]nonane-8-carboxylate |
2305255-06-3 | 95.0% | 100mg |
$268.0 | 2022-02-28 | |
| Enamine | EN300-6730555-250mg |
tert-butyl 7,7-dioxo-6-oxa-7lambda6-thia-8-azaspiro[3.5]nonane-8-carboxylate |
2305255-06-3 | 95.0% | 250mg |
$382.0 | 2022-02-28 | |
| Enamine | EN300-6730555-500mg |
tert-butyl 7,7-dioxo-6-oxa-7lambda6-thia-8-azaspiro[3.5]nonane-8-carboxylate |
2305255-06-3 | 95.0% | 500mg |
$601.0 | 2022-02-28 | |
| Enamine | EN300-6730555-1000mg |
tert-butyl 7,7-dioxo-6-oxa-7lambda6-thia-8-azaspiro[3.5]nonane-8-carboxylate |
2305255-06-3 | 95.0% | 1g |
$770.0 | 2022-02-28 | |
| Enamine | EN300-6730555-2500mg |
tert-butyl 7,7-dioxo-6-oxa-7lambda6-thia-8-azaspiro[3.5]nonane-8-carboxylate |
2305255-06-3 | 95.0% | 2500mg |
$1510.0 | 2022-02-28 | |
| Enamine | EN300-6730555-5000mg |
tert-butyl 7,7-dioxo-6-oxa-7lambda6-thia-8-azaspiro[3.5]nonane-8-carboxylate |
2305255-06-3 | 95.0% | 5g |
$2235.0 | 2022-02-28 | |
| Enamine | EN300-6730555-10000mg |
tert-butyl 7,7-dioxo-6-oxa-7lambda6-thia-8-azaspiro[3.5]nonane-8-carboxylate |
2305255-06-3 | 95.0% | 10g |
$3315.0 | 2022-02-28 | |
| Enamine | EN300-6730555-0.05g |
tert-butyl 7,7-dioxo-6-oxa-7lambda6-thia-8-azaspiro[3.5]nonane-8-carboxylate |
2305255-06-3 | 95.0% | 0.05g |
$226.0 | 2025-03-13 | |
| Enamine | EN300-6730555-0.1g |
tert-butyl 7,7-dioxo-6-oxa-7lambda6-thia-8-azaspiro[3.5]nonane-8-carboxylate |
2305255-06-3 | 95.0% | 0.1g |
$337.0 | 2025-03-13 | |
| Enamine | EN300-6730555-0.25g |
tert-butyl 7,7-dioxo-6-oxa-7lambda6-thia-8-azaspiro[3.5]nonane-8-carboxylate |
2305255-06-3 | 95.0% | 0.25g |
$481.0 | 2025-03-13 |
Tert-butyl 7,7-dioxo-6-oxa-7lambda6-thia-8-azaspiro[3.5]nonane-8-carboxylate Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on Tert-butyl 7,7-dioxo-6-oxa-7lambda6-thia-8-azaspiro[3.5]nonane-8-carboxylate
Tert-butyl 7,7-dioxo-6-oxa-7lambda6-thia-8-azaspiro[3.5]nonane-8-carboxylate: A Comprehensive Overview
The compound with CAS No 2305255-06-3, known as tert-butyl 7,7-dioxo-6-oxa-7lambda6-thia-8-azaspiro[3.5]nonane-8-carboxylate, is a complex organic molecule with a unique spirocyclic structure. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule's structure is characterized by a spiro ring system, which consists of two rings sharing a single atom—the sulfur atom in this case. This structural feature contributes to its distinct chemical properties and reactivity.
The synthesis of tert-butyl 7,7-dioxo-6-oxa-7lambda6-thia-8-azaspiro[3.5]nonane-8-carboxylate involves a multi-step process that typically begins with the preparation of the spirocyclic core. Recent advancements in synthetic chemistry have enabled more efficient routes to construct such complex structures. For instance, researchers have employed ring-closing metathesis and other transition-metal-catalyzed reactions to assemble the spiro system with high precision. These methods not only improve yield but also enhance the overall quality of the product.
The chemical properties of this compound are heavily influenced by its functional groups, including the tert-butyl ester and the dioxo groups on the spiro ring. The ester group imparts solubility in organic solvents, making it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The dioxo groups introduce electron-withdrawing effects, which can modulate the reactivity of the molecule in different chemical environments.
Recent studies have explored the biological activity of tert-butyl 7,7-dioxo-6-oxa-7lambda6-thia-8-azaspiro[3.5]nonane-8-carboxylate, particularly its potential as a drug candidate. Researchers have investigated its ability to inhibit certain enzymes involved in metabolic pathways, which could pave the way for new therapeutic interventions. Additionally, its unique structure has been considered for applications in drug delivery systems, where it could serve as a carrier for bioactive molecules.
In terms of material science applications, this compound has shown promise as a building block for advanced materials such as polymers and hybrid organic-inorganic frameworks. Its spirocyclic structure provides opportunities for creating materials with tailored mechanical and electronic properties. For example, recent research has demonstrated that incorporating this compound into polymer matrices can enhance their thermal stability and mechanical strength.
The environmental impact of synthesizing and using tert-butyl 7,7-dioxo-6-oxa-7lambda6-thia-spiro[3.5]nonane-carboxylate has also been a topic of interest among scientists and policymakers alike.
Efforts are underway to develop greener synthesis methods that minimize waste and reduce energy consumption.
Moreover, researchers are exploring ways to recycle or repurpose byproducts generated during its production to promote sustainability.
In conclusion,
the compound with CAS No 2305255–06–3 represents a fascinating example of how complex organic molecules can be designed and synthesized for diverse applications.
With ongoing research uncovering new insights into its properties and potential uses,
this compound is poised to play an increasingly important role in both academic research and industrial innovation.
2305255-06-3 (Tert-butyl 7,7-dioxo-6-oxa-7lambda6-thia-8-azaspiro[3.5]nonane-8-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)